CECC_DROTK Cecropin-C precursor

• bioactivity: Antibacterial
• sequence: GWLKKLGKRIERIGQHTRDATIQGLGIAQQAANVAATAR

Description

CECCDROTK Cecropin-C precursor is a member of the cecropin family, a class of antimicrobial peptides (AMPs) predominantly found in insects. These peptides play a critical role in innate immunity by targeting bacterial membranes, leading to cell lysis. The CECCDROTK variant is encoded in Drosophila takahashii and is annotated under UniProt ID P84224 . Cecropins are characterized by their amphipathic α-helical structures, which enable selective interaction with microbial membranes while minimizing toxicity to host cells.

Cecropin-C precursors, including CECC_DROTK, are synthesized as inactive propeptides that undergo proteolytic cleavage to release mature, active peptides. Their activity spans Gram-negative and Gram-positive bacteria, fungi, and even certain enveloped viruses .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

The cecropin family exhibits significant structural and functional diversity. Below is a systematic comparison of CECC_DROTK Cecropin-C precursor with closely related peptides, based on UniProt entries and functional studies.

Structural and Sequence Homology

Table 1: Structural Comparison of Cecropin Family Members

Compound Name	UniProt ID	Organism	Precursor Type	Key Residues/Features
This compound	P84224	Drosophila takahashii	Cecropin-C	N-terminal signal peptide; conserved cationic domain
CECC_DROTE Cecropin-C precursor	P84225	Drosophila teissieri	Cecropin-C	94% sequence identity with CECC_DROTK
CECB_DROSE Cecropin-B precursor	P67791	Drosophila sechellia	Cecropin-B	Shorter hydrophobic tail; enhanced Gram-negative specificity
CECE_BOMMO Enbocin precursor	P48821	Bombyx mori	Cecropin-like	Lepidopteran origin; broader antifungal activity
Cecropin-2	Q06590	Hyalophora cecropia	Cecropin	Prototype cecropin; foundational model for synthetic analogs

Key Findings :

• Sequence Homology : CECCDROTK shares >90% sequence identity with other *Drosophila* Cecropin-C precursors (e.g., CECCDROTE, CECC_DROOR), suggesting conserved antimicrobial mechanisms across species .
• Functional Divergence : Cecropin-B precursors (e.g., CECBDROSE) exhibit narrower spectra, prioritizing Gram-negative bacteria, while Cecropin-C variants like CECCDROTK show broader activity .

Functional and Mechanistic Differences

Table 2: Functional Profiles of Selected Cecropins

Compound Name	Target Microbes	Minimum Inhibitory Concentration (MIC)*	Mechanism Insights
This compound	E. coli, S. aureus	2–5 µM	Membrane depolarization; pore formation
Cecropin-2 (Q06590)	P. aeruginosa, C. albicans	1–3 µM	Enhanced helical stability; synergy with lysozymes
CECE_BOMMO Enbocin precursor	B. subtilis, A. flavus	5–10 µM	Disrupts fungal membrane ergosterol

*MIC values are approximate and derived from model studies.

Critical Observations :

• Species-Specific Adaptations : Lepidopteran cecropins (e.g., CECEBOMMO) exhibit adaptations for antifungal roles, unlike dipteran variants like CECCDROTK, which prioritize bacterial targets .

Research Implications and Tools for Further Analysis

Modern tools like Rchemcpp enable large-scale structural comparisons of cecropins against databases such as ChEMBL and DrugBank. For instance:

• Prefiltering Strategies : Rchemcpp identifies that CECC_DROTK shares kernel-based structural similarity with Cecropin-2 (Q06590) but diverges from Cecropin-B precursors due to C-terminal modifications .